N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H18N2O4S/c1-9-6-12(10(2)21-9)13(18)8-17-15(20)14(19)16-7-11-4-3-5-22-11/h3-6,13,18H,7-8H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: AGVPBIRIKNICFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C(=O)NCC2=CC=CS2)O
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol
• CAS No.: 2319834-28-9

Description

N1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C15H18N2O4S and its molecular weight is 322.38. The purity is usually 95%.
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Scientific Research Applications

Role in Neuropharmacology

Oxalamides and related compounds show promise in neuropharmacology, particularly in the modulation of orexin receptors, which play significant roles in feeding behavior, arousal, and stress. For instance, compounds acting on orexin-1 receptors have been studied for their potential in treating compulsive food consumption and binge eating disorders. These findings highlight the therapeutic potential of compounds with similar structural features in addressing compulsive behaviors and eating disorders (Piccoli et al., 2012).

Applications in Organic Synthesis

The structural elements of thiophene and oxalamide are significant in organic synthesis, particularly in catalysis and coupling reactions. The copper-catalyzed coupling reactions of (hetero)aryl chlorides with amides, facilitated by oxalamide derivatives, exemplify the utility of these compounds in constructing complex organic molecules. This approach is pivotal for synthesizing pharmaceuticals and other biologically active compounds, demonstrating the versatility of thiophene and oxalamide functionalities in facilitating diverse chemical transformations (De et al., 2017).

Material Science and Crystal Engineering

In material science, the crystalline structures of compounds containing oxalamide and thiophene units have been studied for their unique properties, such as hydrogen bonding patterns, which are crucial for designing novel materials with specific functionalities. Crystallographic studies can guide the development of new materials with desired physical and chemical properties for applications in electronics, photonics, and nanotechnology (Kumar et al., 2016).